Cas no 60802-29-1 (xylulose-5-phosphate)

• Product Name: xylulose-5-phosphate
• CAS No: 60802-29-1
• MF: C₅H₁₁O₈P
• MW: 230.109803438187
• CID: 953545
• PubChem ID: 850
• Update Time: 2025-04-19

xylulose-5-phosphate Chemical and Physical Properties

Names and Identifiers

• xylulose-5-phosphate
• [(2R,3S)-2,3,5-trihydroxy-4-oxopentyl] phosphate
• D-Xylulose-5-phosphate
• [(2,3,5-trihydroxy-4-oxopentyl)oxy]phosphonic acid
• SY286900
• SCHEMBL16163640
• MFCD30543842
• Pentulose, 5-phosphate
• DTXSID601314181
• 60802-29-1
• F43E39B7-2B6E-4B4E-BBA9-8F612AAFACC2
• Q37864045
• SY286896
• 2-Pentulose, 5-(dihydrogen phosphate)
• SY286899
• (2,3,5-TRIHYDROXY-4-OXO-PENTOXY)PHOSPHONIC ACID
• (2,3,5-trihydroxy-4-oxopentyl) dihydrogen phosphate
• SY286903

• Inchi： 1S/C5H11O8P/c6-1-3(7)5(9)4(8)2-13-14(10,11)12/h4-6,8-9H,1-2H2,(H2,10,11,12)
• InChI Key： FNZLKVNUWIIPSJ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCC(C(C(CO)=O)O)O

Computed Properties

• Exact Mass: 230.01915430g/mol
• Monoisotopic Mass: 230.01915430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.812±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (327 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides